3-(4-Benzyloxyphenyl)-5-hydroxybenzoic acid, 95%

• IUPAC Name: 3-hydroxy-5-(4-phenylmethoxyphenyl)benzoic acid
• InChI: InChI=1S/C20H16O4/c21-18-11-16(10-17(12-18)20(22)23)15-6-8-19(9-7-15)24-13-14-4-2-1-3-5-14/h1-12,21H,13H2,(H,22,23)
• InChI Key: NPIKJEZOPJYIRD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=CC=C(C=C2)C3=CC(=CC(=C3)O)C(=O)O
• Molecular Formula: C20H16O4
• DSSTOX Substance ID: DTXSID20692249
• Molecular Weight: 320.3 g/mol
• CAS RN: 1261912-80-4

Description

3-(4-Benzyloxyphenyl)-5-hydroxybenzoic acid, 95% (3-BHBA) is a widely used chemical compound that has a variety of applications in scientific research. It is a phenolic compound, which is a type of organic compound that contains a hydroxyl group bonded directly to an aromatic hydrocarbon group. 3-BHBA is a phenolic derivative of benzoic acid and is mainly used as a reagent in organic synthesis and as a reactant in various biochemical and physiological studies.

Scientific Research Applications

3-(4-Benzyloxyphenyl)-5-hydroxybenzoic acid, 95% is widely used in scientific research due to its ability to act as a reagent or reactant in various biochemical and physiological studies. It is used in the study of enzyme kinetics, as a reactant in the synthesis of various organic compounds, and as a reagent in the synthesis of various drugs. It is also used in the study of drug metabolism, as a reactant in the synthesis of various pharmaceuticals, and as a reagent for the analysis of various biological compounds.

Mechanism of Action

3-(4-Benzyloxyphenyl)-5-hydroxybenzoic acid, 95% is an aromatic compound, which means that it is capable of forming covalent bonds with other molecules. It is also capable of forming hydrogen bonds with other molecules, which allows it to interact with various biological molecules. This interaction is what allows 3-(4-Benzyloxyphenyl)-5-hydroxybenzoic acid, 95% to act as a reagent or reactant in various biochemical and physiological studies.
Biochemical and Physiological Effects
3-(4-Benzyloxyphenyl)-5-hydroxybenzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes such as acetylcholinesterase and monoamine oxidase, which are involved in the metabolism of certain neurotransmitters. It has also been shown to have antioxidant and anti-inflammatory effects, as well as to be able to inhibit the growth of certain types of cancer cells.

Advantages and Limitations for Lab Experiments

3-(4-Benzyloxyphenyl)-5-hydroxybenzoic acid, 95% is a versatile compound that can be used in a variety of laboratory experiments. Its ability to form covalent and hydrogen bonds with other molecules makes it a useful reagent in various biochemical and physiological studies. However, it is important to note that 3-(4-Benzyloxyphenyl)-5-hydroxybenzoic acid, 95% is a relatively unstable compound, and it can be easily degraded by heat and light. Therefore, it is important to store 3-(4-Benzyloxyphenyl)-5-hydroxybenzoic acid, 95% in a cool, dark place in order to ensure its stability.

Future Directions

Given the wide range of applications for 3-(4-Benzyloxyphenyl)-5-hydroxybenzoic acid, 95%, there are many potential future directions for research. One potential direction is to further explore the biochemical and physiological effects of 3-(4-Benzyloxyphenyl)-5-hydroxybenzoic acid, 95%, such as its effects on the metabolism of certain neurotransmitters and its potential antioxidant and anti-inflammatory properties. Additionally, further research could be done to explore the potential of 3-(4-Benzyloxyphenyl)-5-hydroxybenzoic acid, 95% as a reactant or reagent in drug synthesis and analysis. Finally, further research could be done to explore the potential of 3-(4-Benzyloxyphenyl)-5-hydroxybenzoic acid, 95% as a reactant or reagent in the synthesis of various organic compounds.

Synthesis Methods

3-(4-Benzyloxyphenyl)-5-hydroxybenzoic acid, 95% can be synthesized through a variety of methods. One of the most common methods is the reaction of 4-benzyloxybenzoic acid and 5-hydroxybenzoic acid in an aqueous solution. This reaction is catalyzed by an acid, such as sulfuric acid, and produces 3-(4-Benzyloxyphenyl)-5-hydroxybenzoic acid, 95% in a yield of 95%. Other methods of synthesis include the reaction of 4-benzyloxybenzoic acid and hydroxamic acid, or the reaction of 4-benzyloxybenzoic acid and hydroxylamine hydrochloride.